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Compound of Interest

Compound Name: Fraxidin

Cat. No.: B1674052

Essential Safety and Handling Guide for Fraxetin

Note: The chemical "Fraxidin" is not found in scientific and safety literature. This guide pertains
to "Fraxetin,” a related coumarin compound, and is provided on the strong assumption that
"Fraxidin" was a typographical error.

This document provides immediate, essential safety and logistical information for laboratory
personnel, including researchers, scientists, and drug development professionals, who handle
Fraxetin. It offers procedural guidance for safe operational use and disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

Fraxetin is classified as a hazardous substance. Inhalation, ingestion, or skin contact may be
harmful.[1][2][3][4] It is crucial to use appropriate personal protective equipment (PPE) to
minimize exposure.

Summary of Hazards:
o Harmful if swallowed, in contact with skin, or if inhaled.[1][2][3][4]
o Causes serious eye irritation.[1][2][3][4]

e Causes skin irritation.[1][2][3][4]
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e May cause respiratory irritation.[1][2][3][4]

The following table summarizes the required PPE for handling Fraxetin.

Protection Type Required PPE Specifications and Remarks

NIOSH (US) or CEN (EU) Use in a well-ventilated area.

Respiratory Protection ] ) )
approved respirator/mask Avoid dust formation.[1]

Must satisfy EU Directive

Hand Protection Chemical-resistant gloves 89/686/EEC and standard EN
374.[1]
Safety glasses with side- Required to prevent eye

Eye Protection )
shields or goggles contact.[1]

Wear suitable protective
. . ) ) clothing based on the quantity
Skin and Body Protection Protective clothing, lab coat o
and activity level of the

substance.[1]

Experimental Protocols: Safe Handling and Disposal
Workflow

Adherence to a strict workflow is critical for safety. The following diagram and procedural steps
outline the lifecycle of Fraxetin handling in a laboratory setting, from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.extrasynthese.com/MSDS/GBR/0573_fraxetin_MSDS_FDS.pdf
https://cdn.caymanchem.com/cdn/msds/28011m.pdf
https://content.labscoop.com/products/fb7d9ed3-ccc9-458a-bc22-8be9213dba85/InmqK28011m.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Fraxetin
https://www.benchchem.com/product/b1674052#personal-protective-equipment-for-handling-fraxidin
https://www.benchchem.com/product/b1674052#personal-protective-equipment-for-handling-fraxidin
https://www.benchchem.com/product/b1674052#personal-protective-equipment-for-handling-fraxidin
https://www.benchchem.com/product/b1674052#personal-protective-equipment-for-handling-fraxidin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1674052?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

